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Compound of Interest

Compound Name: Pomalidomide-amido-C3-COOH

Cat. No.: B8143752 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides core information on Pomalidomide-amido-C3-COOH, a key building block in the

development of Proteolysis Targeting Chimeras (PROTACs). This document outlines its

chemical properties, a representative experimental protocol for its application, and visual

diagrams of its mechanism of action and experimental workflow.

Core Compound Data
Pomalidomide-amido-C3-COOH is a synthesized E3 ligase ligand-linker conjugate. It

incorporates the Pomalidomide-based Cereblon (CRBN) ligand and a linker with a carboxylic

acid group, making it a valuable tool for PROTAC technology.[1]

Parameter Value Source

CAS Number 2162120-77-4 [1]

Molecular Weight 387.34 g/mol [1]

Molecular Formula C18H17N3O7 [1]

Mechanism of Action: Pomalidomide in PROTACs
Pomalidomide functions as a molecular glue that recruits the E3 ubiquitin ligase Cereblon

(CRBN).[2][3] In the context of a PROTAC, the Pomalidomide-amido-C3-COOH moiety binds

to CRBN, while the other end of the PROTAC binds to a specific protein of interest (POI). This
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induced proximity facilitates the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme

to the POI, marking it for degradation by the proteasome. This targeted protein degradation

offers a powerful strategy for therapeutic intervention.
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Experimental Workflow for PROTAC Evaluation

1. Cell Seeding

2. PROTAC Treatment

3. Cell Lysis

4. Protein Quantification

5. SDS-PAGE

6. Western Blot

7. Immunodetection

8. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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